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Compound of Interest

Compound Name: 4-Bromo-3-iodopyridine

CAS No.: 89167-20-4

Cat. No.: B1524867

Get Quote

Executive Summary
4-Bromo-3-iodopyridine (CAS 89167-20-4) is a di-halogenated heterocyclic building block

characterized by orthogonal reactivity.[1][2][3] Its structural uniqueness lies in the electronic

differentiation between the C3 and C4 positions. The C3-iodine bond is activated for palladium-

catalyzed oxidative addition, while the C4-bromine bond is activated for nucleophilic aromatic

substitution (

) due to the para-electron-withdrawing effect of the pyridine nitrogen. This duality allows
researchers to sequentially functionalize the pyridine ring with high regiocontrol, making it an
indispensable scaffold in the synthesis of kinase inhibitors and complex pharmaceutical agents.

Physicochemical Profile
The following data aggregates experimentally validated properties and calculated descriptors

essential for laboratory handling and method development.

Table 1: Core Physical Properties
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Property Value Note/Condition

CAS Number 89167-20-4
Distinct from isomers 3-bromo-

4-iodo (89167-19-1)

Molecular Formula

Molecular Weight 283.89 g/mol

Appearance White to off-white solid Crystalline powder

Melting Point 77 – 78 °C
Confirmed experimental range

[1]

Boiling Point ~296 °C (Predicted)
Decomposes prior to boiling at

atm pressure

Density 2.347 g/cm³ (Predicted)
High density due to heavy

halogens

Solubility DCM, EtOAc, DMSO, MeOH
Poor solubility in

water/hexanes

pKa ~2.0 (Conjugate acid)
Nitrogen basicity is reduced by

halogens

Structural Characterization (NMR Signature)
While raw spectral data varies by solvent, the substitution pattern dictates a specific splitting

motif utilized for structural validation.

H NMR (Characteristic Pattern):

~8.8 ppm (s, 1H, H-2): Highly deshielded singlet due to adjacency to Nitrogen and Iodine.

~8.3 ppm (d, 1H, H-6): Doublet (

Hz),

-proton to Nitrogen.

~7.6 ppm (d, 1H, H-5): Doublet (
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Hz),

-proton, shielded relative to H-6.

Note: Coupling constants (

) reflect typical pyridine ortho-coupling.

Orthogonal Reactivity Guide
The primary value of 4-bromo-3-iodopyridine is its ability to undergo site-selective reactions.

This is not random; it is governed by distinct physical-organic principles.

Mechanism of Selectivity
C3-Iodine (Metal-Catalyzed Coupling): The C-I bond is weaker and more polarizable than the

C-Br bond. In Pd(0) catalyzed reactions (Suzuki, Stille, Sonogashira), oxidative addition

occurs preferentially at the C-I bond.

C4-Bromine (Nucleophilic Substitution): The C4 position is para to the pyridine nitrogen. The

nitrogen atom acts as an electron sink (similar to a nitro group in benzene), stabilizing the

Meisenheimer complex intermediate during

. The C3 position is not activated for

.

Reactivity Map
The following diagram illustrates the divergent synthetic pathways available from this single

scaffold.

4-Bromo-3-iodopyridine
(CAS 89167-20-4)

Path A: C3-Functionalization
(Suzuki/Stille/Sonogashira)

Pd(0), Ar-B(OH)2
Base, RT to 60°C

Path B: C4-Functionalization
(SNAr / Amination)

HNR2, Heat
(Nucleophilic Attack)

3-Aryl-4-bromopyridine
(Retention of C4-Br)

Fast OA at C-I

3-Iodo-4-aminopyridine
(Retention of C3-I)

Addition-Elimination at C4
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Click to download full resolution via product page

Figure 1: Divergent synthetic pathways demonstrating the orthogonal reactivity of the C3-I and

C4-Br bonds.

Experimental Protocols
These protocols are designed to be self-validating. If the selectivity is lost (e.g., mixtures of

products), it indicates catalyst over-activity (Path A) or excessive temperature (Path B).

Protocol A: Regioselective Suzuki Coupling at C3
Objective: Couple an aryl boronic acid to the C3 position while leaving the C4-Br intact.

Reagents:

4-Bromo-3-iodopyridine (1.0 equiv)[2]

Aryl Boronic Acid (1.1 equiv)

Catalyst:

(5 mol%) or

(for sterically hindered substrates).

Base:

(2.0 M aq, 3.0 equiv).

Solvent: DME/Water or Toluene/EtOH/Water (degassed).

Procedure:

Charge reaction vessel with halide, boronic acid, and catalyst under inert atmosphere (

or Ar).

Add degassed solvents and base.
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Critical Step: Stir at Room Temperature initially. Only heat to 40-60°C if conversion is slow.

High heat (>80°C) may promote minor coupling at C4.

Monitor by LCMS. The C-I bond reacts significantly faster; disappearance of starting

material with formation of the mono-coupled product confirms success.

Validation: The product should show a mass shift corresponding to -I +Ar, but retain the

isotopic pattern of Bromine (

1:1 ratio).

Protocol B: Nucleophilic Aromatic Substitution ( ) at C4
Objective: Displace the C4-Bromine with an amine or alkoxide.

Reagents:

4-Bromo-3-iodopyridine (1.0 equiv)[2]

Nucleophile (e.g., Morpholine, Primary Amine) (1.2 - 2.0 equiv).

Base:

or

(2.0 equiv) if using neutral amines; NaH if using alcohols.

Solvent: DMF, DMSO, or NMP (Polar aprotic solvents accelerate

).

Procedure:

Dissolve substrate in solvent.

Add base and nucleophile.[4][5]

Heat to 80-100°C.

Note: The C3-Iodine is sterically bulky but electronically stable to these conditions.
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Validation: NMR will show the loss of the characteristic C4-Br regiochemistry. The C3-I signal

(deshielded singlet) should remain intact.

Handling & Stability
Storage: Store at 2-8°C under inert gas. Iodinated pyridines can be light-sensitive; store in

amber vials or wrap in foil.

Safety:

H302: Harmful if swallowed.

H315/H319: Causes skin and serious eye irritation.

Use standard PPE (gloves, goggles, fume hood).

Stability: Avoid strong oxidizers. The C-I bond is labile to lithium-halogen exchange; avoid

treatment with n-BuLi unless directed lithiation is intended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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